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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and key applications of isopropyl cyanoacetate. The information is intended to assist
researchers and professionals in sourcing this versatile reagent and effectively incorporating it
into their experimental workflows.

Commercial Availability and Suppliers

Isopropyl cyanoacetate is readily available from a variety of chemical suppliers, ranging from
those offering small research quantities to bulk manufacturers. Purity levels typically range from
97% to over 99%. Pricing can vary significantly based on the supplier, quantity, and purity.

Supplier and Pricing Data

The following table summarizes the availability of isopropyl cyanoacetate from several
prominent suppliers. Prices have been normalized to a per-gram or per-milliliter basis for easier
comparison, based on the listed catalog prices. Please note that prices are subject to change
and may not include shipping and handling fees. Bulk pricing is often available upon request
and can be significantly lower.
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. Catalog . Available Price (USDIg
Supplier Purity .
Number(s) Quantities or USD/mL)
AldrichCPR
Sigma-Aldrich (5615137), >98.0% 250 mg, Custom ~$130.80/g
28452
Thermo Fisher
S A11887.14, ~$1.64/g (for
Scientific (Alfa 97% 25¢9,100¢9
A11887.22 259)
Aesar)
S 100g, 500g, ~$0.20/g (for
Apollo Scientific OR28722 99%
2.5kg, 10kg 1009)
Tokyo Chemical Contact for
C1001 >97.0% (GC) 25 mL, 500 mL o
Industry (TCI) pricing
Contact for
ChemScene CS-wW013485 >98% Custom o
pricing
) Contact for
Lab Pro Inc. C1001-25ML Min. 97.0% (GC) 25 mL o
pricing
XIAMEN
EQUATION _ _ ~$0.10/kg (EXW,
Industrial Grade Industrial Bulk o
CHEMICAL CO., indicative)
LTD
Henan Sinotech
~$1.00/kg (FOB,
Import & Export N/A 99% >1kg

Corp.

indicative)

Experimental Protocols

Isopropyl cyanoacetate is a key building block in organic synthesis, most notably in the

Knoevenagel condensation. Below are representative experimental protocols for its synthesis

and a common application.

Synthesis of Isopropyl Cyanoacetate via Esterification
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A common method for preparing isopropyl cyanoacetate is the acid-catalyzed esterification of
cyanoacetic acid with isopropyl alcohol.

Reaction:
Cyanoacetic Acid + Isopropyl Alcohol = Isopropyl Cyanoacetate + Water
Methodology:

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a Dean-Stark
apparatus, add cyanoacetic acid (1.0 equivalent), isopropyl alcohol (1.5-2.0 equivalents),
and a suitable solvent such as hexane or cyclohexane.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (0.05-0.3
mol per mole of cyanoacetic acid) or p-toluenesulfonic acid.

e Reaction Conditions: Heat the mixture to reflux at a temperature of 60—80°C. The water
produced during the reaction is azeotropically removed using the Dean-Stark trap to drive
the equilibrium towards the product.

e Monitoring: The reaction progress can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o **Workup and

 To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Isopropyl Cyanoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077066#commercial-availability-and-suppliers-of-
isopropyl-cyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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